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Compound of Interest

Compound Name: SB-699551

Cat. No.: B1600557 Get Quote

This document provides crucial safety information and detailed procedures for the proper

handling and disposal of SB-699551, a selective 5-ht5A receptor antagonist. The following

guidelines are intended for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment and compliance with standard chemical waste

management practices.

Chemical and Physical Properties
A thorough understanding of the properties of SB-699551 is fundamental to its safe handling

and disposal.
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Property Value Citations

Molecular Weight 584.66 g/mol [1][2]

Formula C₃₄H₄₅N₃O·2HCl [1][2]

Appearance Solid [3]

Purity ≥98% [1][2]

Solubility

Soluble to 25 mM in DMSO

and 10 mM in ethanol. Slightly

soluble in acetonitrile (0.1-1

mg/ml) and water (0.1-1

mg/ml).

[1][2][4]

Storage
Store at +4°C or -20°C for

long-term storage.
[1][2][4][5]

CAS Number 864741-95-7 [1][2]

Health and Safety Information
While a specific Safety Data Sheet (SDS) for SB-699551 was not found, general precautions

for handling potent pharmacological compounds should be strictly followed. A generic SDS for

a similar chemical indicates the following potential hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]

Irritation: Causes skin and serious eye irritation. May cause respiratory irritation.[3]

First Aid Measures:

General: Immediately remove any clothing soiled by the product.[3]

Inhalation: Supply fresh air. If required, provide artificial respiration. Keep the patient warm

and consult a doctor if symptoms persist.[3]

Skin Contact: Immediately wash with water and soap and rinse thoroughly.[3]
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Eye Contact: Rinse the opened eye for several minutes under running water.[3]

Proper Disposal Procedures
As specific disposal instructions for SB-699551 are not readily available, the following

procedures are based on general guidelines for the disposal of hazardous chemical waste and

unused pharmaceuticals. Always consult and adhere to your institution's and local

environmental regulations for chemical waste disposal.

Step 1: Waste Identification and Segregation

Unused or Expired SB-699551: This should be treated as hazardous chemical waste.

Contaminated Materials: Any materials that have come into contact with SB-699551, such as

personal protective equipment (gloves, lab coats), weighing papers, pipette tips, and empty

containers, should be considered contaminated and disposed of as hazardous waste.[6]

Solutions: Solutions containing SB-699551 should not be disposed of down the drain.[7]

They must be collected in a designated, properly labeled hazardous waste container.

Step 2: Waste Collection and Storage

Solid Waste:

Collect all solid waste contaminated with SB-699551 in a clearly labeled, sealable

container (e.g., a dedicated waste bag or a rigid container).[8]

The label should include the words "Hazardous Waste," the chemical name "SB-699551,"

and the associated hazards (e.g., "Toxic").[8]

Liquid Waste:

Collect all liquid waste containing SB-699551 in a compatible, leak-proof, and clearly

labeled container.[8]

The container should be labeled with "Hazardous Waste," the chemical name "SB-
699551," the solvent system, and an approximate concentration.
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Do not mix incompatible waste streams.

Empty Containers: "Empty" containers that once held SB-699551 should be triple-rinsed with

a suitable solvent. The rinsate should be collected as hazardous liquid waste. The defaced,

rinsed container can then be disposed of according to institutional guidelines, which may

allow for disposal in regular trash or recycling.[8][9]

Step 3: Final Disposal

Professional Disposal Service: The collected hazardous waste must be disposed of through

your institution's Environmental Health and Safety (EHS) office or a licensed hazardous

waste disposal company.[7] These services are equipped to handle and dispose of chemical

waste in an environmentally responsible manner, typically through high-temperature

incineration.

Do Not Dispose in Regular Trash or Sewer: Under no circumstances should SB-699551 or

its contaminated materials be disposed of in the regular trash or poured down the sewer

system.[7][9] Improper disposal can lead to environmental contamination and potential harm

to aquatic life.[10]

Experimental Protocols
No specific experimental protocols for the disposal of SB-699551 were found in the search

results. The disposal procedures outlined above are based on established best practices for

laboratory chemical waste management.

Disposal Workflow
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Start: SB-699551 Waste Generated

Identify Waste Type

Solid Waste (Unused compound, contaminated PPE, etc.)

Solid

Liquid Waste (Solutions containing SB-699551)

Liquid

Empty Container

Empty

Collect in Labeled, Sealable Hazardous Waste Container

Collect in Labeled, Leak-Proof Hazardous Waste Container

Triple Rinse with Appropriate Solvent

Store Waste in Designated Area

Collect Rinsate as Hazardous Liquid Waste Deface Original Label

Dispose of Rinsed Container per Institutional Guidelines

Contact Environmental Health & Safety (EHS) for Pickup

Professional Disposal (e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of SB-699551 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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